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Compound of Interest

Compound Name: 6-Chloropurine riboside

Cat. No.: B1219661

For Immediate Release — Researchers, scientists, and drug development professionals
handling 6-Chloropurine riboside can ensure laboratory safety and regulatory compliance
with the following proper disposal procedures. While Safety Data Sheets (SDS) for 6-
Chloropurine riboside indicate it is not classified as a hazardous substance under the
Globally Harmonized System (GHS) or OSHA 2012 standards, prudent laboratory practice
dictates a cautious and informed approach to waste management.

The primary principle for managing laboratory waste is to formulate a disposal plan before
beginning any experimental work.[1] This ensures that all local, state, and federal regulations
are met and prevents the improper disposal of chemical waste.[1]

Step 1: Waste Characterization and Segregation

Before disposal, it is crucial to confirm that the 6-Chloropurine riboside waste is not mixed
with any hazardous substances. If the material has been combined with solvents, other
chemicals, or biological materials, the entire mixture must be evaluated and disposed of as
hazardous waste.[2] Segregating non-hazardous from hazardous waste is essential to prevent
unnecessary and costly disposal of the entire mixture as hazardous.[2]

Step 2: Solid Waste Disposal

For pure, uncontaminated 6-Chloropurine riboside in solid form, the recommended procedure
is as follows:
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o Containment: Carefully sweep up the solid material, minimizing dust formation, and place it
into a suitable, well-labeled, and securely sealed container.[3] The original manufacturer's
container is often a good option if it is in good condition.[4]

o Labeling: Clearly label the container as "6-Chloropurine Riboside" and indicate that it is
non-hazardous waste intended for disposal.

o Consult Institutional Policy: Before final disposal, consult your institution's Environmental
Health & Safety (EH&S) office. Some institutions may permit the disposal of clearly labeled,
non-hazardous solid chemical waste in the regular trash, while others may require it to be
placed directly into an external dumpster to avoid alarming custodial staff.[5]

Step 3: Aqueous Solution Disposal

For dilute agueous solutions of 6-Chloropurine riboside, the following steps should be taken:

» Verify Non-Hazardous Nature: Ensure the solution does not contain any other hazardous
chemicals.

o Seek Institutional Approval: Do not pour any chemical solution down the drain without explicit
approval from your institution's EH&S department.[5][6] Many institutions and local water
authorities have strict regulations regarding the drain disposal of any chemical, regardless of
its hazard classification.[3]

¢ Neutralization (If Required): If approved for drain disposal, ensure the pH of the solution is
within the range specified by your local wastewater authority, typically between 6.0 and 10.0.

[3]

» Proper Drain Disposal Technique: If authorized, flush the drain with copious amounts of
water before, during, and after disposing of the solution to ensure adequate dilution.[6][7]

Step 4: Disposal of Contaminated Labware

Disposable labware (e.g., gloves, weighing paper, pipette tips) that is contaminated with 6-
Chloropurine riboside should be managed as follows:
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e Segregation: Collect all contaminated items in a separate, clearly labeled waste bag or
container.[4]

o Consult EH&S: Follow your institution's guidelines for the disposal of chemically
contaminated, non-hazardous solid waste. This may involve placing the sealed bag directly
into the dumpster or handing it over to EH&S for disposal.

Summary of 6-Chloropurine Riboside Properties

Property Data Source
CAS Number 5399-87-1 [8]
Molecular Formula C10H11CIN4O4 [8]
Physical State Solid (Powder) 9]

Not classified as hazardous

Hazard Classification according to GHS and OSHA 9]
2012
Incompatibilities Strong oxidizing agents [3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-
Chloropurine riboside waste.
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Disposal workflow for 6-Chloropurine riboside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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